![molecular formula C10H10ClFO3 B6301503 3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid CAS No. 1272528-98-9](/img/structure/B6301503.png)
3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid, also known as CFMB, is an important organic compound used in a variety of scientific research applications. CFMB is a member of the benzoic acid family and is characterized by its unique molecular structure and chemical properties. CFMB is primarily used in the synthesis of other molecules, as a catalyst in certain reactions, and as a reagent in a variety of biochemical and physiological experiments.
Scientific Research Applications
3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid has a variety of scientific research applications. It has been used as a reagent in a number of biochemical and physiological experiments, including studies of enzyme kinetics, protein folding, and cellular signaling pathways. This compound has also been used as a catalyst in certain chemical reactions, such as the synthesis of other organic compounds. In addition, this compound has been used in the synthesis of novel drugs and pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid is not yet fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes and proteins, which can lead to changes in biochemical and physiological processes. In addition, this compound is believed to interact with certain receptors in the body, which can alter the activity of certain hormones and neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies have shown that this compound can influence the activity of certain enzymes and proteins, which can lead to changes in biochemical and physiological processes. In addition, this compound has been shown to interact with certain receptors in the body, which can alter the activity of certain hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of 3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid in lab experiments has a number of advantages and limitations. On the one hand, this compound is relatively easy to synthesize and is cost-effective, making it an ideal choice for researchers. In addition, this compound is relatively stable and has a low toxicity, making it safe to use in experiments. On the other hand, the effects of this compound on biochemical and physiological processes are not yet fully understood, making it difficult to predict the outcome of certain experiments.
Future Directions
There are a number of possible future directions for research on 3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid. First, further studies are needed to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Second, more research is needed to develop novel applications for this compound, such as the synthesis of new drugs and pharmaceuticals. Third, additional studies are needed to evaluate the safety and efficacy of this compound in various lab experiments. Finally, further research is needed to explore the potential therapeutic uses of this compound.
Synthesis Methods
3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid is typically synthesized through a two-step reaction. The first step involves the reaction of 3-chloro-4-fluorobenzonitrile with 1-methylethoxycarbonyl chloride. This reaction forms 3-chloro-5-fluoro-4-methoxybenzonitrile, which is then reacted with sodium hydroxide to form the desired product of this compound. This synthesis method is simple and cost-effective, making it an ideal choice for researchers.
properties
IUPAC Name |
3-chloro-5-fluoro-4-propan-2-yloxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFO3/c1-5(2)15-9-7(11)3-6(10(13)14)4-8(9)12/h3-5H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGXFMMUCCXVXBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1Cl)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.